Cas no 2094878-41-6 (3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide)

• Product Name: 3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide
• CAS No: 2094878-41-6
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 6276067
• PubChem ID: 126842066
• Update Time: 2025-10-28

3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590409
• AKOS034002486
• Z2732440715
• 3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide
• 2094878-41-6
• 3-(4-formyl-2-methoxyphenoxy)-N-(2-methyl-2-pyrazol-1-ylpropyl)propanamide

• Inchi： 1S/C18H23N3O4/c1-18(2,21-9-4-8-20-21)13-19-17(23)7-10-25-15-6-5-14(12-22)11-16(15)24-3/h4-6,8-9,11-12H,7,10,13H2,1-3H3,(H,19,23)
• InChI Key： SGVZFVKMXBGIPF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCC(NCC(C)(C)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.4Ų

Additional information on 3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide

Professional Introduction to Compound with CAS No. 2094878-41-6 and Product Name: 3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide

The compound with the CAS number 2094878-41-6 and the product name 3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a formyl group and a pyrazole moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazole ring in this compound is particularly noteworthy, as it is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 1H-pyrazol-1-yl substituent into the molecular structure enhances its pharmacological profile, making it an attractive candidate for further investigation.

The 4-formyl-2-methoxyphenoxyl group contributes to the compound's reactivity, allowing for various chemical transformations that can be exploited in drug design. This functionality is particularly valuable in medicinal chemistry, as it enables the formation of new bonds and the introduction of additional pharmacophores. Such modifications can lead to the development of more potent and selective therapeutic agents.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing various diseases. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways. The N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide moiety further enhances the molecule's bioactivity by contributing to its solubility and metabolic stability. These properties are crucial for ensuring that the compound can reach its target sites effectively within the body.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high degree of purity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between this compound and biological targets. These simulations have provided valuable insights into its binding affinity and mechanism of action. Such information is critical for optimizing drug design and improving therapeutic outcomes.

The pharmacokinetic properties of this compound have also been evaluated through preclinical studies. These investigations have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. A favorable ADME profile is essential for any drug candidate, as it ensures that the compound can be administered safely and effectively.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties further. By modifying specific functional groups or introducing new moieties, scientists aim to develop more effective therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between academic researchers and industry scientists are essential for advancing these goals.

The broader implications of this work extend beyond individual drug development. The insights gained from studying compounds like 3-(4-formyl-2-methoxyphenoxy)-N-[2-methyl-2-(1H-pyrazol-1-yl)propyl]propanamide contribute to our understanding of molecular interactions and provide a foundation for future discoveries in pharmaceutical chemistry. As research continues to evolve, new applications and therapeutic possibilities are likely to emerge.